Cas no 831209-00-8 (6-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide)

• Product Name: 6-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• CAS No: 831209-00-8
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 6525248
• Update Time: 2025-06-09

6-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6-methoxy-2-oxo-N-2-propen-1-yl-

• Inchi： 1S/C14H13NO4/c1-3-6-15-13(16)11-8-9-7-10(18-2)4-5-12(9)19-14(11)17/h3-5,7-8H,1,6H2,2H3,(H,15,16)
• InChI Key： IYBYRSNSRNGTDA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(OC)C=C2C=C1C(NCC=C)=O

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 531.8±50.0 °C(Predicted)
• pka: 12.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide

6-Methoxy-2-Oxo-N-(Prop-2-en-1-yl)-2H-Chromene-3-Carboxamide: A Comprehensive Overview

6-Methoxy-2-Oxo-N-(Prop-2-en-1-yl)-2H-Chromene-3-Carboxamide (CAS No: 831209-00-8) is a structurally complex organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the chromene family, which is characterized by a fused benzene and gamma-pyrone ring system. The presence of a methoxy group at the 6-position and a propenyl amide substituent at the 3-position introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

The synthesis of 6-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide involves a series of well-controlled organic reactions, including oxidation, condensation, and amide formation. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, such as the use of transition metal catalysts and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current green chemistry principles.

One of the most promising applications of 6-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits significant antioxidant activity, which makes it a candidate for use in nutraceuticals and cosmeceuticals. Additionally, its ability to modulate enzyme activity has been explored in the context of drug discovery. For instance, recent research indicates that this compound may inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

In the field of agrochemistry, 6-methoxy-2-Oxo-N-(Propenyl)-Chromenecarboxamide has demonstrated promising results as a plant growth regulator. Its ability to influence phytohormone signaling pathways could lead to its use in enhancing crop yields and stress tolerance. Field trials conducted under controlled conditions have shown that this compound can promote root development and increase resistance to abiotic stress factors such as drought and salinity.

From a materials science perspective, the unique electronic properties of 6-methoxy-chromenecarboxamide derivatives make them suitable for applications in optoelectronics. The conjugated system within the chromene ring allows for efficient light absorption and charge transport, which are critical properties for materials used in solar cells and organic light-emitting diodes (OLEDs). Recent studies have focused on incorporating this compound into polymer blends to improve their photovoltaic performance.

The structural versatility of 6-methoxy-N-propenyl-chromenecarboxamide also lends itself to applications in catalysis. Its ability to act as a ligand in metal-catalyzed reactions has been explored, with particular emphasis on its role in asymmetric synthesis. Researchers have reported that this compound can enhance enantioselectivity in certain catalytic processes, making it a valuable tool in the synthesis of chiral molecules.

In conclusion, 6-Methoxy-N-propenyl-chromenecarboxamide (CAS No: 831209) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key molecule for future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.